Cas no 920315-29-3 (Benzamide,N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]-)

• Product Name: Benzamide,N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]-
• CAS No: 920315-29-3
• MF: C₂₂H₁₉FN₄O
• MW: 374.410867929459
• CID: 757565
• PubChem ID: 59341326
• Update Time: 2025-05-21

Benzamide,N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]-
• N-(2-Aminophenyl)-4-((6-fluoro-3-methyl-1H-indazol-1-yl)methyl)benzamide
• N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]benzamide
• SCHEMBL3543387
• 920315-29-3

• Inchi： 1S/C22H19FN4O/c1-14-18-11-10-17(23)12-21(18)27(26-14)13-15-6-8-16(9-7-15)22(28)25-20-5-3-2-4-19(20)24/h2-12H,13,24H2,1H3,(H,25,28)
• InChI Key： KRSIZYNVNAFGCF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C)=NN(CC3C=CC(C(NC4C=CC=CC=4N)=O)=CC=3)C=2C=1

Computed Properties

• Exact Mass: 374.15428940g/mol
• Monoisotopic Mass: 374.15428940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.9Ų

Additional information on Benzamide,N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]-

Research Brief on Benzamide, N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]- (CAS: 920315-29-3)

Benzamide, N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]- (CAS: 920315-29-3) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential as a therapeutic agent, particularly in the context of oncology and epigenetics. Recent studies have focused on its role as a histone deacetylase (HDAC) inhibitor, which positions it as a candidate for cancer therapy due to its ability to modulate gene expression and induce apoptosis in malignant cells.

The development of this compound stems from ongoing efforts to identify selective HDAC inhibitors with improved pharmacokinetic properties and reduced off-target effects. The presence of the 6-fluoro-3-methyl-1H-indazole moiety in its structure is believed to enhance its binding affinity and selectivity towards specific HDAC isoforms, particularly HDAC1 and HDAC2. Preclinical studies have demonstrated its efficacy in suppressing tumor growth in various cancer models, including leukemia and solid tumors, while exhibiting a favorable toxicity profile compared to existing HDAC inhibitors.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural analyses using X-ray crystallography and molecular docking simulations have revealed that the benzamide group interacts with the zinc-binding domain of HDACs, while the indazole moiety contributes to stabilizing the enzyme-inhibitor complex. These insights have paved the way for further optimization of the compound's structure to enhance its therapeutic index and bioavailability.

In addition to its anticancer properties, Benzamide, N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]- has shown potential in treating inflammatory and neurodegenerative diseases. Preliminary studies suggest that its HDAC inhibitory activity may also modulate immune responses and neuroprotective pathways, although these findings require further validation in clinical settings.

Despite its promising preclinical results, challenges remain in translating this compound into clinical applications. Issues such as metabolic stability, oral bioavailability, and potential drug-drug interactions need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Current efforts are focused on formulating derivatives of the compound to overcome these limitations while retaining its therapeutic efficacy.

In conclusion, Benzamide, N-(2-aminophenyl)-4-[(6-fluoro-3-methyl-1H-indazol-1-yl)methyl]- represents a significant advancement in the development of HDAC inhibitors. Its unique structural attributes and multifaceted biological activities make it a compelling candidate for further investigation. Future research should prioritize clinical trials to evaluate its safety and efficacy in humans, as well as explore its potential in combination therapies with other anticancer agents.